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Compound of Interest

Compound Name: 1,1-Difluorohexane
CAS No.: 62127-41-7
Cat. No.: B14559773

Get Quote

. J

CAS No: 62127-41-7 | Formula:
| Mol.[1][2][3] Weight: 122.16 g/mol [2]

Chemical Identity & Physicochemical Profile

1,1-Difluorohexane is a terminal gem-difluoroalkane. In medicinal chemistry, the terminal
difluoromethyl group (

) is a critical bioisostere for hydroxyl (

) and thiol (

) groups, functioning as a lipophilic hydrogen bond donor while significantly improving
metabolic stability compared to its non-fluorinated analogs.[4][5]

Physicochemical Data Table
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Property Value Source/Context
Physical State Colorless Liquid Standard State
Boiling Point ~95°C (368 K) Literature (Yaws) [1]
Density 0.841 g/mL (@ 25°C) Literature (Yaws) [1]

) Lipophilic; High membrane
LogP (Predicted) ~3.4 bility [2]
permeability

- Immiscible in water; Soluble in _ o
Solubility Organic solvent compatibility
DCM, THF, Ethanol

Treat as Flammable Liquid

Flash Point < 23°C (Est)[1][2][3][6] ot 2
at.

Structural Visualization & Properties

The following diagram illustrates the core physicochemical relationships and the bioisosteric
utility of the

moiety.

Bioisosteric Utility

Chemical Identity m
. s Mimics -OH/-SH
FunCtl_(_)fl_al M}_I.I_l.l-c- - (H-Bond Donor)
1,1-Diflucrohexane | I =Y 11110 - M SO Ll

Structure:
(CAS 62127-41-7) CH3-(CH2)4-CHF2 |——___ C-F Bond Strength

Metabolic Stability
(Blocks Oxidation)
hysicochemical Properties

Boiling Point: ~95°C
(Dipole-Dipole Interactions)

LogP: ~3.4
(Lipophilic H-Bond Donor)
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Figure 1: Physicochemical profile and bioisosteric relationships of 1,1-difluorohexane.

Hazard Identification & Toxicology

While 1,1-difluorohexane is chemically stable, it presents specific physical and health hazards
derived from its fluorinated nature and volatility.

GHS Classification (Derived)

o Flammable Liquids: Category 2 (Highly flammable liquid and vapor).
» Skin Corrosion/Irritation: Category 2 (Causes skin irritation).
e Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).

Toxicological Mechanisms[8]
e Metabolic Stability vs. Toxicity: Unlike terminal monofluoroalkanes (

), which can be metabolized to toxic fluoroacetate (inhibiting the Krebs cycle), terminal
difluoroalkanes (

) are significantly more resistant to oxidative defluorination due to the strength of the C-F
bond (~116 kcal/mol) and the electron-withdrawing effect of the second fluorine [3].

o Fluoride lon Release: In the event of high-energy thermal decomposition (fire) or strong
nucleophilic attack, the compound may release hydrogen fluoride (HF) or fluoride ions.
Chronic exposure to high levels of fluoride can lead to skeletal fluorosis, though this is rare
with stable alkyl difluorides under normal handling [4].

Synthesis & Experimental Handling

For researchers synthesizing or utilizing 1,1-difluorohexane, the following protocols ensure
safety and high yield.
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Primary Synthesis Route: Deoxyfluorination

The most common laboratory synthesis involves the deoxyfluorination of hexanal using
Diethylaminosulfur Trifluoride (DAST) or Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-
Fluor).

Reaction Scheme:
Step-by-Step Protocol:
e Setup: Flame-dry a round-bottom flask under an inert atmosphere (

or
). Use Teflon-coated stir bars (glass can be etched by trace HF).

e Reagent Addition: Dissolve hexanal (1.0 eq) in anhydrous Dichloromethane (DCM). Cool to
0°C.

e Fluorination: Add DAST (1.2-1.5 eq) dropwise. Caution: DAST reacts violently with water.

e Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 2—12 hours.
Monitor via

NMR (triplet at
to
ppm).
e Quenching: Cool to 0°C. Slowly add saturated aqueous
. Warning: Vigorous
evolution.

e |solation: Extract with DCM, dry over

, and concentrate. Purify via distillation (BP ~95°C) [5].
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Safe Handling Workflow

Start: Handling 1,1-Difluorohexane

PPE Required:
Nitrile Gloves, Safety Goggles,
Lab Coat, Fume Hood

Storage:

Cool, Dry, Inert Gas (Ar/N2)
Away from Heat/Sparks

Usage:
Avoid Glass if HF risk present
Use Teflon/HDPE for long term

Disposal:

Halogenated Waste Stream
DO NOT mix with strong bases

Click to download full resolution via product page
Figure 2: Safe handling and lifecycle workflow.
Emergency Response Protocols
Fire Fighting:
e Media: Alcohol-resistant foam, dry chemical, or carbon dioxide.

e Specific Hazard: Thermal decomposition produces Hydrogen Fluoride (HF) and Carbonyl
Fluoride (

). Firefighters must wear full chemical protective clothing and positive pressure SCBA.
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o Action: Cool containers with water spray from a protected position.

Accidental Release (Spill):

Evacuate: Remove all ignition sources. Ventilate area.

PPE: Wear self-contained breathing apparatus (SCBA) if spill is large or in a confined space.

Containment: Absorb with inert material (vermiculite, sand). Do not use sawdust (fire
hazard).

Neutralization: If hydrolysis is suspected (generating HF), treat surface with calcium
gluconate gel or lime slurry.

Applications in Drug Discovery
1,1-Difluorohexane is primarily used as a building block to introduce the difluoromethyl (
) group.
 Lipophilicity Modulation: The
group is less lipophilic than
but more lipophilic than
, allowing for fine-tuning of LogP.
e Hydrogen Bonding: The terminal proton in
is sufficiently acidic (

~25-30) to act as a weak hydrogen bond donor, mimicking alcohols without the rapid
metabolic glucuronidation associated with

groups [6].

Comparative Bioisosteric Metrics
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. . . Lipophilicity
Functional Group H-Bond Donor? Metabolic Stability .
(Relative)

-OH (Hydroxyl) Strong Low (Glucuronidation)  Low
-CH3 (Methyl) No Low (Oxidation) High
-CHF2

) Weak High Medium-High
(Difluoromethyl)
-CF3 (Trifluoromethyl)  No Very High Very High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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